Inerminoside C
CAS No.: 160492-62-6
Cat. No.: VC21355097
Molecular Formula: C27H33ClN6O5
Molecular Weight: 674.7 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 160492-62-6 |
---|---|
Molecular Formula | C27H33ClN6O5 |
Molecular Weight | 674.7 g/mol |
IUPAC Name | 1-[3-[3,4-dihydroxy-4-[[(E)-8-hydroxy-2,6-dimethyloct-2-enoyl]oxymethyl]oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-7-methylidene-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-4-carboxylic acid |
Standard InChI | InChI=1S/C31H46O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,17,19-25,28-30,32-37,41H,3-5,7-10,12-13H2,1-2H3,(H,38,39)/b15-6+ |
Standard InChI Key | DXKBUDRBDSPMIW-GIDUJCDVSA-N |
Isomeric SMILES | CC(CC/C=C(\C)/C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO |
SMILES | CC(CCC=C(C)C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO |
Canonical SMILES | CC(CCC=C(C)C(=O)OCC1(COC(C1O)OC2C(C(C(OC2OC3C4C(CC(C4=C)O)C(=CO3)C(=O)O)CO)O)O)O)CCO |
Introduction
Inerminoside C is an iridoid biglycoside compound isolated from the leaves of Clerodendrum inerme, a plant traditionally used in medicine in various regions. This compound, along with others like Inerminoside A and D, has been studied for its unique chemical structure and potential biological activities.
Isolation and Identification
Inerminoside C was isolated from the leaves of Clerodendrum inerme through a process involving extraction and purification techniques. The structure of Inerminoside C was established using spectroscopic methods such as NMR and mass spectrometry .
Biological Activities
While specific biological activities of Inerminoside C have not been extensively documented, compounds from Clerodendrum inerme have shown various pharmacological properties, including cytotoxic and antiproliferative effects. The plant extracts have been studied for their potential to induce metaphase arrest and cell cycle delay, similar to colchicine, in plant-based assays .
Biological Activity of Related Compounds:
Compound/Extract | Biological Activity | Reference |
---|---|---|
C. inerme Leaf Extract | Metaphase arrest, cell cycle delay | |
Iridoid Glycosides | Antiproliferative, cytotoxic effects | General knowledge |
Research Findings and Future Directions
Research on Inerminoside C and related compounds highlights the potential of natural products in drug discovery. Further studies are needed to explore the specific biological activities of Inerminoside C and its potential applications in medicine.
Future Research Directions:
-
Biological Activity Assessment: Investigate the specific biological activities of Inerminoside C, such as its potential anticancer or antimicrobial effects.
-
Structure-Activity Relationship (SAR) Studies: Explore how modifications to the chemical structure of Inerminoside C affect its biological activities.
-
Pharmacokinetic Studies: Determine the absorption, distribution, metabolism, and excretion (ADME) properties of Inerminoside C to assess its potential as a therapeutic agent.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume